Cas no 1021115-48-9 (N-[2-({6-[(pyridin-4-yl)amino]pyridazin-3-yl}amino)ethyl]naphthalene-1-carboxamide)

• Product Name: N-[2-({6-[(pyridin-4-yl)amino]pyridazin-3-yl}amino)ethyl]naphthalene-1-carboxamide
• CAS No: 1021115-48-9
• MF: C₂₂H₂₀N₆O
• MW: 384.43380355835
• CID: 5984248
• PubChem ID: 42111936
• Update Time: 2025-05-22

N-[2-({6-[(pyridin-4-yl)amino]pyridazin-3-yl}amino)ethyl]naphthalene-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-({6-[(pyridin-4-yl)amino]pyridazin-3-yl}amino)ethyl]naphthalene-1-carboxamide
• VU0638430-1
• AKOS024502190
• N-(2-((6-(pyridin-4-ylamino)pyridazin-3-yl)amino)ethyl)-1-naphthamide
• N-[2-[[6-(pyridin-4-ylamino)pyridazin-3-yl]amino]ethyl]naphthalene-1-carboxamide
• F5238-0037
• 1021115-48-9

• Inchi： 1S/C22H20N6O/c29-22(19-7-3-5-16-4-1-2-6-18(16)19)25-15-14-24-20-8-9-21(28-27-20)26-17-10-12-23-13-11-17/h1-13H,14-15H2,(H,24,27)(H,25,29)(H,23,26,28)
• InChI Key： AFQCFYQKJCSVDR-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=CC2C=CC=CC1=2)NCCNC1=CC=C(N=N1)NC1C=CN=CC=1

Computed Properties

• Exact Mass: 384.16985928g/mol
• Monoisotopic Mass: 384.16985928g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 91.8Ų

Additional information on N-[2-({6-[(pyridin-4-yl)amino]pyridazin-3-yl}amino)ethyl]naphthalene-1-carboxamide

Comprehensive Overview of N-[2-({6-[(pyridin-4-yl)amino]pyridazin-3-yl}amino)ethyl]naphthalene-1-carboxamide (CAS No. 1021115-48-9)

N-[2-({6-[(pyridin-4-yl)amino]pyridazin-3-yl}amino)ethyl]naphthalene-1-carboxamide, identified by its CAS number 1021115-48-9, is a sophisticated organic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound features a unique molecular structure combining a pyridazine core, a pyridine moiety, and a naphthalene carboxamide group. Such structural complexity makes it a promising candidate for targeting specific biological pathways, particularly in oncology and inflammation research.

The compound's pyridazin-3-yl and pyridin-4-yl segments are known for their ability to interact with kinase enzymes, which are critical in cellular signaling. Researchers are increasingly exploring its potential as a kinase inhibitor, a hot topic in cancer therapy due to the rising demand for targeted treatments. With the global focus on precision medicine, compounds like N-[2-({6-[(pyridin-4-yl)amino]pyridazin-3-yl}amino)ethyl]naphthalene-1-carboxamide are being studied for their selectivity and efficacy in modulating disease-related proteins.

In addition to its therapeutic potential, the compound's synthetic accessibility and structural versatility have made it a subject of interest in computational chemistry and AI-driven drug design. Recent advancements in machine learning have enabled researchers to predict its binding affinities and optimize its pharmacokinetic properties, aligning with the growing trend of digital drug discovery. This intersection of chemistry and technology highlights its relevance in modern pharmaceutical development.

Another area of exploration is the compound's potential role in neurodegenerative diseases, given the increasing prevalence of conditions like Alzheimer's and Parkinson's. Its naphthalene carboxamide component has been linked to neuroprotective effects in preliminary studies, sparking curiosity about its applicability in central nervous system (CNS) disorders. This aligns with the surge in public interest around brain health and cognitive longevity.

From a commercial perspective, CAS 1021115-48-9 is also being evaluated for its scalability in industrial synthesis. The compound's stability and solubility profiles are critical factors in its adoption for large-scale production, a topic frequently searched by pharmaceutical manufacturers and process chemists. Innovations in green chemistry further emphasize the need for sustainable synthesis routes, making this compound a case study for eco-friendly drug development.

In summary, N-[2-({6-[(pyridin-4-yl)amino]pyridazin-3-yl}amino)ethyl]naphthalene-1-carboxamide represents a multifaceted molecule with broad applications in biomedical research and pharmaceutical innovation. Its integration into cutting-edge fields like AI-augmented chemistry and targeted therapy underscores its importance in addressing contemporary health challenges. As scientific inquiry progresses, this compound is poised to remain a focal point in the quest for novel therapeutic solutions.